Cas no 123248-21-5 ((e)-3-p-tolyl-acrylic acid butyl ester)

(e)-3-p-tolyl-acrylic acid butyl ester Properties

Names and Identifiers

• (e)-3-p-tolyl-acrylic acid butyl ester
• butyl 3-(4-methylphenyl)prop-2-enoate
• 2-propenoic acid, 3-(4-methylphenyl)-, butyl ester, (2E)-
• Butyl (2E)-3-(4-methylphenyl)acrylate
• butyl (2E)-3-(4-methylphenyl)prop-2-enoate

Computed Properties

• Exact Mass: 218.131
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 218.131
• Heavy Atom Count: 16
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 3.35150
• PSA: 26.30000
• Refractive Index: 1.535
• Boiling Point: 321.854°C at 760 mmHg
• Flash Point: 174.75°C
• Density: 1.01